2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene

• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol
• IUPAC Name: 2-chloro-7-nitro-1,2,3,4-tetrahydronaphthalene
• InChI: InChI=1S/C10H10ClNO2/c11-9-3-1-7-2-4-10(12(13)14)6-8(7)5-9/h2,4,6,9H,1,3,5H2
• InChI Key: MOCDHRLASGPOSN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1Cl)C=C(C=C2)[N+](=O)[O-]

Description

2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene is a synthetic organic compound that features a tetrahydronaphthalene (tetralin) scaffold substituted with chloro and nitro functional groups. This structure makes it a valuable intermediate in medicinal chemistry and drug discovery research. Tetrahydronaphthalene derivatives are recognized for their wide array of pharmacological activities and are frequently investigated as key scaffolds in developing novel therapeutic agents . The specific chloro and nitro substitutions on this tetralin core are typically introduced to modulate the compound's electronic properties, lipophilicity, and binding affinity to biological targets, allowing researchers to explore structure-activity relationships (SAR). Based on studies of similar structures, this compound may serve as a critical precursor or building block in the synthesis of more complex molecules with potential bioactivity . It is intended for research applications only and is not for use in diagnostic or therapeutic procedures for humans or animals. Researchers are encouraged to consult the available safety data sheet (SDS) prior to handling.

Preparation Methods

Direct Nitration of 2-Chloro-1,2,3,4-tetrahydronaphthalene

The primary route to synthesize 2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene involves nitration of the chlorinated tetrahydronaphthalene precursor. This process is well-documented in chemical literature and patents, such as the process outlined in patent EP0390308A1, which describes nitration of tetrahydronaphthalene derivatives under controlled conditions.

Reaction Conditions:

• Reagents: Concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄)
• Temperature: Maintained at low temperatures (0–5°C) to ensure regioselectivity and prevent over-nitration
• Process: The mixture is cooled, and the tetrahydronaphthalene derivative is added gradually to control the exothermic nitration process

Mechanism:

• Electrophilic aromatic substitution, where the nitronium ion (NO₂⁺) generated in situ reacts with the aromatic ring, predominantly at the seventh position due to electronic and steric factors influenced by the chlorine substituent.

Selectivity and Yield Optimization

The nitration process's regioselectivity is critical, with the nitro group favoring the position para to existing substituents. Controlling temperature and acid ratios influences the yield and purity, with typical yields reported around 70–85% under optimized conditions.

Halogenation and Subsequent Functionalization

Chlorination of Tetrahydronaphthalene

Chlorination of tetrahydronaphthalene derivatives can be achieved via radical or electrophilic pathways, often using reagents such as N-chlorosuccinimide (NCS) or chlorine gas under UV light. The chlorination selectively introduces the chlorine atom at the second position, forming 2-chloro-1,2,3,4-tetrahydronaphthalene .

Sequential Nitration

Once chlorinated tetrahydronaphthalene is prepared, nitration proceeds as described in section 1.1, with the chlorine atom directing the nitro group to the seventh position via its electronic effects.

Alternative Synthesis via Cyclialkylation and Friedel-Crafts Reactions

Patent literature (e.g., US patent US5558874) describes alternative routes involving cyclialkylation reactions, where tetrahydronaphthalene derivatives undergo Friedel-Crafts alkylation with suitable alkyl halides and olefins, followed by nitration steps to introduce the nitro group selectively.

Reaction overview:

• Cyclialkylation of tetrahydronaphthalene using alkyl halides (e.g., methyl, ethyl) in the presence of Lewis acids like aluminum chloride (AlCl₃)
• Subsequent nitration under controlled conditions to obtain the nitro derivative

Industrial-Scale Preparation and Optimization

For large-scale production, continuous flow reactors are employed to enhance safety, control, and yield. The process involves:

• Precise temperature control during nitration
• Use of excess sulfuric acid to facilitate nitration
• Purification via recrystallization or chromatography to isolate the desired isomer with high purity

Summary of Preparation Methods

Method	Starting Material	Key Reagents	Conditions	Remarks
Direct nitration	2-Chloro-1,2,3,4-tetrahydronaphthalene	HNO₃ / H₂SO₄	0–5°C	Regioselective nitration at position 7
Radical chlorination	Tetrahydronaphthalene	Cl₂ / UV light	Room temperature	Chlorination at position 2
Cyclialkylation & nitration	Tetrahydronaphthalene derivatives	Alkyl halides, Lewis acids	Controlled temperature	Alternative route for substituted derivatives

Chemical Reactions Analysis

Types of Reactions

2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon).

Substitution: The chlorine atom can be substituted by other nucleophiles (e.g., hydroxide ions, amines) under appropriate conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Nucleophiles such as hydroxide ions or amines in the presence of a base.

Major Products Formed

Reduction: 2-Chloro-7-amino-1,2,3,4-tetrahydronaphthalene.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential pharmacological properties.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to various biochemical effects. The nitro group can undergo reduction to form reactive intermediates that may interact with cellular components, while the chlorine atom can participate in substitution reactions, altering the compound’s activity and interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

1,2,3,4-Tetrahydro-6-nitronaphthalene (6-Nitrotetralin) Substituents: Nitro group at position 6. Applications: Serves as an intermediate in synthesizing pharmaceuticals or agrochemicals. Key Difference: The nitro group’s position (6 vs.

Brominated 6,7-Dimethyl-1-oxo-tetrahydronaphthalene Derivatives Substituents: Bromine at positions 5 and 8, methyl groups at 6 and 7, and a ketone at position 1. Reactivity: Bromination occurs regioselectively at the benzannelated ring’s 5 and 8 positions due to electronic effects from the ketone group .

N-(2-Aminoethyl)-1,2,3,4-tetrahydronaphthalene-1-carboxamide Substituents: Carboxamide and aminoethyl groups. Physical Properties: pH 5.8–6.5, indicating moderate acidity/basicity influenced by the amide group . Contrast: The aminoethyl group enhances solubility in polar solvents, unlike the hydrophobic chloro-nitro analog.

(S)-2-Amino-1,2,3,4-tetrahydro-7-methoxynaphthalene Substituents: Amino (-NH₂) and methoxy (-OCH₃) groups. Reactivity: The electron-donating methoxy group directs electrophilic substitutions to specific positions, contrasting with the electron-withdrawing nitro and chloro groups in the target compound .

Data Table: Key Properties of Tetrahydronaphthalene Derivatives

Compound Name	Substituents	Key Properties/Applications	References
2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene	Cl (2), NO₂ (7)	Hypothesized stability from electron withdrawal	–
1,2,3,4-Tetrahydro-6-nitronaphthalene	NO₂ (6)	Intermediate in synthesis
5,8-Dibromo-6,7-dimethyl-1-oxo-tetrahydronaphthalene	Br (5,8), CH₃ (6,7), C=O (1)	Stabilizing agent for cholera sera
N-(2-Aminoethyl)-1,2,3,4-tetrahydronaphthalene-1-carboxamide	CONHCH₂CH₂NH₂	pH 5.8–6.5; pharmaceutical applications

Research Findings

Regioselectivity in Reactions :

• Bromination of 1-oxo-tetrahydronaphthalenes occurs at positions 5 and 8 due to ketone-directed electronic effects . In contrast, the chloro and nitro groups in 2-chloro-7-nitro-1,2,3,4-tetrahydronaphthalene may favor substitutions at ortho/para positions relative to the electron-withdrawing groups.

Synthetic Pathways :

• Derivatives like 6 : 7-cyclopentene-1 : 2 : 3 : 4-tetrahydronaphthalene are synthesized via Clemmensen reduction and cyclization . Similar methods could apply to the target compound, though nitro groups may require milder conditions to avoid decomposition.

Biological and Industrial Applications: Brominated analogs demonstrate utility in stabilizing biological sera , while carboxamide derivatives meet sterility and pH standards for pharmaceuticals .

Biological Activity

2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene (CAS Number: 2060059-83-6) is a chemical compound with significant biological activity. It belongs to the class of nitro-substituted tetrahydronaphthalenes and has been studied for its potential applications in various fields, including medicinal chemistry and environmental science. This article provides a comprehensive overview of its biological activity, including mechanisms of action, toxicity profiles, and relevant case studies.

• Molecular Formula : C₁₀H₁₀ClNO₂
• Molecular Weight : 211.64 g/mol
• Structure : The compound features a tetrahydronaphthalene core substituted with a chlorine atom at position 2 and a nitro group at position 7.

Mechanisms of Biological Activity

The biological activity of 2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene is primarily attributed to its ability to interact with various biological targets:

• ATP Synthase Inhibition : Research indicates that tetrahydronaphthalene derivatives can inhibit ATP synthase, an essential enzyme for ATP production in cells. This inhibition can lead to reduced energy availability for cellular processes, potentially affecting cell viability and proliferation .
• Antimicrobial Properties : Compounds similar to 2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene have shown antimicrobial activity against various pathogens. The presence of the nitro group is often associated with increased antibacterial effects due to the formation of reactive nitrogen species that can damage bacterial DNA .
• Cytotoxic Effects : Studies have demonstrated that certain derivatives exhibit cytotoxicity against cancer cell lines. The structure-activity relationship (SAR) analyses suggest that modifications to the naphthalene core can enhance or diminish this activity .

Toxicity Profile

The toxicity of 2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene has been evaluated in various studies:

• Acute Toxicity : The compound exhibits moderate toxicity levels. In animal models, it has shown an oral LD50 (lethal dose for 50% of subjects) value indicating relatively low acute toxicity compared to other chemicals in its class .
• Irritation Potential : It has been classified as a moderate irritant to skin but not to eyes based on standardized tests . Long-term exposure may lead to symptoms such as headaches and gastrointestinal disturbances.

Case Studies

Several studies have investigated the biological effects of 2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene:

• Anticancer Activity Study : A study focused on the anticancer potential of tetrahydronaphthalene derivatives found that specific modifications could significantly enhance cytotoxicity against breast cancer cell lines. The study highlighted the role of the nitro group in mediating these effects through apoptosis induction .
• Environmental Impact Assessment : Research assessing the environmental toxicity of related compounds indicated that nitro-substituted tetrahydronaphthalenes could pose risks to aquatic life due to their persistence and bioaccumulation potential in ecosystems .

Research Findings Summary Table

Property	Value/Description
Molecular Formula	C₁₀H₁₀ClNO₂
Molecular Weight	211.64 g/mol
Mechanism of Action	ATP synthase inhibition
Acute Toxicity (LD50)	Oral LD50 = ~2860 mg/kg (rats)
Skin Irritation	Moderate irritant
Cytotoxicity	Effective against cancer cell lines
Environmental Risk	Potential bioaccumulation in aquatic systems